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Compound of Interest

Compound Name: VPC-3033

Cat. No.: B15295349 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. While a specific Safety Data Sheet (SDS) for VPC-3033 is not publicly available,

established best practices for the disposal of research chemicals of unknown specific hazards

should be strictly followed. This guide provides essential safety and logistical information to

manage the disposal of VPC-3033 responsibly.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

before proceeding with the disposal of any chemical, including VPC-3033. Your EHS

department can provide guidance based on local, state, and federal regulations and may have

specific protocols for compounds of this nature.

Summary of Known Data for VPC-3033
While detailed disposal information is not available, the following data has been compiled from

publicly accessible sources.
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Property Data

Chemical Name VPC-3033

CAS Number 110763-24-1

Primary Function Androgen Receptor (AR) Antagonist

Reported Activity

Potent inhibitor of AR transcriptional activity

(IC50 = 0.3 µM) and demonstrates strong

androgen displacement. It has also been shown

to induce AR degradation.[1]

Known Hazards

As a biologically active molecule designed to

interact with a specific pathway, it should be

handled with care to avoid exposure. The

specific toxicological properties are not well-

documented in publicly available sources.

Storage Recommendations

Store at room temperature in the continental

US; however, this may vary in other locations.

Always refer to the supplier's Certificate of

Analysis for specific storage conditions.[1]

General Protocol for the Disposal of Research
Chemicals
In the absence of a specific SDS for VPC-3033, the following step-by-step procedure for the

disposal of a research chemical with unknown hazards should be implemented. This protocol is

based on standard safe laboratory practices.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-

resistant gloves.

2. Waste Segregation:
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Do not mix VPC-3033 waste with other chemical waste streams unless explicitly approved

by your EHS department.

Maintain separate waste containers for solid and liquid forms of VPC-3033.

3. Solid Waste Disposal:

Contaminated Materials: Items such as gloves, weigh boats, and pipette tips that have come

into contact with VPC-3033 should be collected in a designated, sealed plastic bag or a

clearly labeled, leak-proof container.

Unused Compound: The original container with any remaining solid VPC-3033 should be

securely closed.

4. Liquid Waste Disposal:

Solutions: Any solutions containing VPC-3033 should be collected in a dedicated, sealed,

and shatter-proof waste container.

Container Labeling: The liquid waste container must be clearly labeled with "Hazardous

Waste," the full chemical name "VPC-3033," and the approximate concentration and volume.

5. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled.

Store waste containers in a designated, secure secondary containment area away from

general lab traffic.

6. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all the necessary information about the waste, including the chemical

name and quantity.

Visualizing the Disposal Workflow
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The following diagram illustrates the general decision-making process and workflow for the

proper disposal of a laboratory chemical like VPC-3033.

Preparation

Characterization & Segregation

Containment & Labeling

Final Disposal

VPC-3033 Waste Generated

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Is the waste solid or liquid?

Solid Waste
(e.g., contaminated labware,

unused compound)

Solid

Liquid Waste
(e.g., solutions containing VPC-3033)

Liquid

Place in a labeled,
sealed, leak-proof

solid waste container.

Collect in a labeled,
sealed, shatter-proof

liquid waste container.

Store in a designated
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Contact EHS for
waste pickup.

Disposal Complete
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General Workflow for Laboratory Chemical Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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